Cas no 2305397-44-6 (N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide)

• Product Name: N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide
• CAS No: 2305397-44-6
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• CID: 5412649
• PubChem ID: 145882212
• Update Time: 2025-05-19

N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738287548
• N-[2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethyl]prop-2-enamide
• EN300-26598532
• 2305397-44-6
• N-[2,2-Difluoro-2-(5-phenyl-2-oxazolyl)ethyl]-2-propenamide
• N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide

• Inchi： 1S/C14H12F2N2O2/c1-2-12(19)18-9-14(15,16)13-17-8-11(20-13)10-6-4-3-5-7-10/h2-8H,1,9H2,(H,18,19)
• InChI Key： CDDZGRUGDZPEPD-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)C1=NC=C(C2=CC=CC=C2)O1)(=O)C=C

Computed Properties

• Exact Mass: 278.08668395g/mol
• Monoisotopic Mass: 278.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide

Introduction to N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide (CAS No: 2305397-44-6)

N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide, identified by its CAS number 2305397-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a fluoro-substituted backbone and an oxazole ring, which are known for their potential in enhancing the bioactivity and metabolic stability of drug candidates.

The structural motif of N-2,2-difluoro-2-(5-phenyl-1,3-oxazol-2-yl)ethylprop-2-enamide incorporates several key pharmacophoric elements that make it a promising candidate for further investigation. The fluoro substituents at the 2-position of the propenamide moiety contribute to the molecule's lipophilicity and binding affinity, while the 5-phenyl group and the 1,3-oxazole ring provide additional spatial and electronic features that can modulate interactions with biological targets. This combination of structural features has been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The oxazole scaffold, in particular, has been identified as a versatile pharmacophore due to its ability to engage with various biological targets, including enzymes and receptors. The incorporation of a fluoro-substituted ethylpropenamide moiety into this framework suggests that N-(2,2-difluoro-2-(5-phenyl)-1,3 oxazol - 2 - yl)ethylprop - 2 - enamide) may exhibit unique pharmacological properties that could be exploited for therapeutic purposes.

The synthesis of N-(2,2-difluoro - 2-(5 - phenyl - 1 , 3 - oxazol - 2 - yl)ethylprop - 2 - enamide) involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the fluoro group requires precise control over reaction conditions to ensure high yield and selectivity. Similarly, the formation of the oxazole ring necessitates careful consideration of reaction pathways to achieve optimal regioselectivity. These synthetic challenges underscore the complexity and sophistication required to develop such molecules for potential pharmaceutical applications.

Evidence from preclinical studies suggests that compounds with similar structural features to N-(2 , 2 - difluoro - 2 -(5 - phenyl - 1 , 3 - oxazol - 2 - yl)ethylprop - 2 - enamide) may exhibit potent anti-inflammatory and anti-cancer activities. For instance, research has demonstrated that fluoro-substituted oxazoles can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, studies have shown that phenyl-substituted oxazoles can interact with specific receptors and ion channels, leading to therapeutic effects in various disease models.

The potential therapeutic applications of N-(fluro strong > ) have prompted researchers to explore its interactions with biological targets using computational modeling and experimental techniques. High-throughput screening (HTS) approaches have been employed to identify binding partners and assess binding affinities. Additionally, structure-based drug design (SBDD) methodologies have been utilized to optimize the compound's pharmacokinetic properties by fine-tuning its structure.

The role of computational chemistry in understanding the behavior of N-(difluor strong > ) cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological membranes and macromolecules. These simulations have helped researchers predict binding modes and identify key residues involved in drug-receptor interactions. Furthermore, quantum mechanical calculations have been used to elucidate electronic structures and energetics associated with different conformations of the molecule.

The development of novel synthetic methodologies is another area where N-(difluor strong > ) has contributed significantly. Transition metal-catalyzed reactions have enabled efficient construction of complex molecular frameworks featuring both fluoro and oxazole moieties. These advances have not only streamlined synthetic routes but also opened up new possibilities for generating derivatives with tailored properties.

In conclusion,N-(difluor ) represents an exciting exampleof how interdisciplinary approaches combining organic chemistry,biochemistry,and computational science can leadtothe discoveryofnovel therapeutic agents.Severalkey features make this compound an attractive candidatefor further investigation:

• Diverse pharmacophoric elements: The combinationoffluorinatedandphenyl-substitutedoxazolesuggestsuniquebioactivity profiles.
• Promising preclinical data: Early studies indicate potentialforanti-inflammatoryandanticancerapplications.
• Sophisticated synthetic strategies: Well-defined synthetic routes highlight advancesinorganic chemistry.
• Innovative computational methods: Computational modeling aids understandingbiological interactionsanddrug design.
• New synthetic methodologies: Transition metal catalysis enables efficient constructioncomplex molecular frameworks.